Cas no 172358-38-2 (tert-butyl N-(1-phenylbut-3-yn-2-yl)carbamate)

• Product Name: tert-butyl N-(1-phenylbut-3-yn-2-yl)carbamate
• CAS No: 172358-38-2
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• MDL: MFCD24534520
• CID: 4465901
• PubChem ID: 73083628
• Update Time: 2025-10-24

tert-butyl N-(1-phenylbut-3-yn-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(phenylmethyl)-2-propyn-1-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-(1-phenylbut-3-yn-2-yl)carbamate
• 172358-38-2
• TERT-BUTYL (1R)-1-BENZYLPROP-2-YNYLCARBAMATE
• EN300-25183000
• TERT-BUTYL (1S)-1-BENZYLPROP-2-YNYLCARBAMATE
• AB85655
• 922722-83-6
• AB85653
• SCHEMBL1519747

• MDL： MFCD24534520
• Inchi： 1S/C15H19NO2/c1-5-13(11-12-9-7-6-8-10-12)16-14(17)18-15(2,3)4/h1,6-10,13H,11H2,2-4H3,(H,16,17)
• InChI Key： NSTYAOIOBURIDL-UHFFFAOYSA-N
• SMILES： O(C(NC(C#C)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.141578849Da
• Monoisotopic Mass: 245.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(1-phenylbut-3-yn-2-yl)carbamate

tert-butyl N-(1-phenylbut-3-yn-2-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 172358-38-2, known as tert-butyl N-(1-phenylbut-3-yn-2-yl)carbamate, is a fascinating molecule that has garnered attention in various scientific domains. This compound is a derivative of carbamic acid, featuring a tert-butyl group and a substituted phenethyl chain. Its structure, which includes a butynylene moiety, contributes to its unique chemical properties and potential applications.

tert-butyl N-(1-phenylbut-3-yn-2-yl)carbamate has been the subject of recent studies exploring its role in organic synthesis and material science. Researchers have highlighted its potential as an intermediate in the synthesis of advanced materials, such as polymers and surfactants. The compound's ability to undergo various functional group transformations makes it a valuable building block in modern chemistry.

One of the most intriguing aspects of tert-butyl N-(1-phenylbut-3-yn-2-yl)carbamate is its reactivity under different conditions. Recent experiments have demonstrated its stability under thermal and oxidative stress, making it suitable for applications in high-performance materials. Additionally, its ability to form stable complexes with metal ions has opened new avenues in catalysis and coordination chemistry.

In the field of pharmacology, tert-butyl N-(1-phenylbut-3-yne) derivatives have shown promise as enzyme inhibitors. Studies published in leading journals suggest that this compound may exhibit bioactivity against key enzymes involved in metabolic pathways. This opens up possibilities for its use in drug discovery and development.

The synthesis of tert-butyl N-(1-phénylbutyne) derivatives has also been optimized in recent years. Scientists have developed efficient methodologies to prepare this compound on a larger scale, ensuring its availability for industrial applications. These advancements underscore the importance of continuous innovation in synthetic chemistry.

From an environmental perspective, tert-butyl N-(1-phénylbutyne) compounds are being evaluated for their biodegradability and eco-friendliness. Preliminary results indicate that they may have lower environmental impact compared to traditional chemicals, making them attractive for sustainable manufacturing processes.

In conclusion, tert-butyl N-(1-phénylbutyne) (CAS No. 172358–38–2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent research findings, position it as a key player in the development of advanced materials and pharmaceuticals. As further studies unfold, this compound is expected to contribute significantly to scientific progress and industrial innovation.